Cas no 103810-94-2 (Methanone, diphenyl-,dihydroxy deriv.)
103810-94-2 structure
Product Name:Methanone, diphenyl-,dihydroxy deriv.
CAS No:103810-94-2
MF:C13H10O3
MW:214.216703891754
CID:125857
PubChem ID:12416099
Update Time:2025-04-18
Methanone, diphenyl-,dihydroxy deriv. Chemical and Physical Properties
Names and Identifiers
-
- Methanone, diphenyl-,dihydroxy deriv.
- Dihydroxybenzophenone
- BDBM234399
- 2,3-Dihydroxybenzophenone
- (2,3-Dihydroxyphenyl)(phenyl)methanone
- (2,3-dihydroxyphenyl)-phenylmethanone
- 52870-68-5
- DTXSID00908613
- 103810-94-2
- DEQUKPCANKRTPZ-UHFFFAOYSA-N
- SCHEMBL147459
-
- Inchi: 1S/C13H10O3/c14-11-8-4-7-10(13(11)16)12(15)9-5-2-1-3-6-9/h1-8,14,16H
- InChI Key: DEQUKPCANKRTPZ-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C(C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 214.062994177g/mol
- Monoisotopic Mass: 214.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 57.5Ų
Methanone, diphenyl-,dihydroxy deriv. Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
103810-94-2 (Methanone, diphenyl-,dihydroxy deriv.) Related Products
- 52479-85-3(Exifone)
- 528-21-2(2,3,4-Trihydroxyacetophenone)
- 1470-57-1(2-Hydroxy-5-methylbenzophenone)
- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 13494-10-5(2',3'-Dihydroxyacetophenone)
- 1143-72-2(2,3,4-Trihydroxybenzophenone)
- 117-99-7(2-Hydroxyphenone)
- 3098-18-8(2-Hydroxy-4-methylbenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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